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Compound of Interest

Compound Name: 5-Cyclopropylnicotinaldehyde
CAS No.: 1211589-30-8
Cat. No.: B596672

Get Quote

A Critical Intermediate for Pyridine-Based Pharmacophores|[1]

Executive Summary

5-Cyclopropylnicotinaldehyde (5-cyclopropylpyridine-3-carbaldehyde) is a specialized
heterocyclic building block increasingly utilized in modern drug discovery.[1] It serves as a
pivotal intermediate for introducing the cyclopropyl-pyridine motif—a structural element valued
for its ability to modulate lipophilicity (LogP) and metabolic stability without significantly
increasing molecular weight.[1]

This guide provides a rigorous technical analysis of its synthesis, focusing on the superiority of
Molander salt coupling over traditional boronic acid routes, and outlines its utility in the
synthesis of kinase inhibitors (e.g., PI3K/mTOR pathway modulators).[1]

Chemical Profile & Properties[1][2][3][4][5][6][7][8]
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Property Data

Chemical Name 5-Cyclopropylpyridine-3-carbaldehyde
CAS Number 1211589-30-8

Molecular Formula CoHaNO

Molecular Weight 147.17 g/mol

Appearance Colorless to light yellow oil

Boiling Point ~272.5°C (Predicted)

Density ~1.203 g/cm3

Soluble in DCM, THF, Ethyl Acetate; slightly

Solubilit
Y soluble in water

Storage 2-8°C, Inert atmosphere (Argon/Nitrogen)

Core Synthesis: The Molander Protocol

While traditional Suzuki-Miyaura coupling using cyclopropylboronic acid is possible, it is often
plagued by protodeboronation and instability of the boronic acid species.[1] The industry-
standard "Hero Protocol" utilizes Potassium Cyclopropyltrifluoroborate (Molander Salt), which
offers superior stability and atom economy.[1]

Reaction Mechanism (Suzuki-Miyaura Coupling)

The synthesis involves the palladium-catalyzed cross-coupling of 5-bromonicotinaldehyde with
potassium cyclopropyltrifluoroborate.[1]

5-Bromonicotinaldehyde

(C6H4BrNO)

Microwave, 150°C
T Pd(dppf)CI2 « DCM 0.5h > 5-Cyclopropylnicotinaldehyde

K3PO4 / THF / H20 (Yield: ~60-75%)

K-Cyclopropyltrifluoroborate
(Molander Salt)
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Figure 1: Synthetic pathway utilizing Molander salt for enhanced stability.[1]

Step-by-Step Protocol

Based on Patent WO2015030057A1 (Reference Example 21-9-1) [1]

Reagents:

5-Bromonicotinaldehyde (1.0 equiv)[1]

Potassium cyclopropyltrifluoroborate (1.2 - 1.5 equiv)[1]

Pd(dppf)Cl2[1]-DCM complex (0.05 - 0.1 equiv)[1]

K3POa (Tribasic potassium phosphate) (3.0 - 4.0 equiv)[1]

Solvent System: THF:Water (3:1 ratio)[1]

Procedure:

Charge: In a microwave-safe vial, combine 5-bromonicotinaldehyde (372 mg, 2.0 mmol),
potassium cyclopropyltrifluoroborate (325 mg, 2.2 mmol), and KsPOa (1.49 g, 7.0 mmol).

Solvent: Add THF (9 mL) and Water (3 mL). Degas the mixture by bubbling nitrogen for 5
minutes.

Catalyst: Add Pd(dppf)CIz[1]-DCM (82 mg, 0.1 mmol) under a nitrogen stream.[1] Seal the
vial immediately.

Reaction: Irradiate in a microwave reactor at 150°C for 30 minutes. (Alternatively, reflux in an
oil bath at 100°C for 12-18 hours if microwave is unavailable, though yields may decrease).

Work-up: Cool to room temperature. Dilute with Ethyl Acetate (EtOAc) and wash with water
followed by saturated brine.[1][2]

Purification: Dry the organic layer over anhydrous Na2SOa, filter, and concentrate in vacuo.
Purify the residue via silica gel flash chromatography (Gradient: 0% to 10% EtOAc in
Hexanes).

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6384809.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6384809.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6384809.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6384809.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6384809.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6384809.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6384809.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6384809.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6384809.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6384809.htm
https://patents.google.com/patent/WO2015030057A1/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b596672?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Result: The product is obtained as a colorless oil.[1]

Expert Insight: The use of the trifluoroborate salt prevents the rapid hydrolysis often seen with
cyclopropylboronic acid.[1] The high base load (K3POa) is critical to facilitate the hydrolysis of
the -BF3K species to the active boronic acid species in situ at a controlled rate.[1]

Applications in Drug Discovery[1]
Pharmacophore Utility

The 5-cyclopropylnicotinaldehyde scaffold is a bioisostere for 3,5-disubstituted benzenes
and other heteroaromatics.[1]

 Lipophilicity Modulation: The cyclopropyl group adds significant lipophilicity (+LogP)
compared to a methyl group, improving membrane permeability, while being metabolically
more stable than an isopropyl or ethyl group (which are prone to benzylic oxidation).[1]

o Conformational Restriction: The cyclopropyl ring is rigid, often locking the molecule into a
bioactive conformation that fits specific hydrophobic pockets in enzymes like kinases.[1]

Downstream Chemistry

The aldehyde at position 3 is highly reactive and serves as a "warhead" for further

diversification:

Reaction Type Reagent Product Class

Secondary Amines (Common

Reductive Amination Primary Amines + NaBH(OAc)s .
in Kinase Inhibitors)
o o Nicotinic Acids (Peptide
Oxidation NaClOz / NaH2POa4 (Pinnick) ]
coupling partners)
] ) ) Hydrazones / Oximes
Condensation Hydrazines / Hydroxylamines ]
(Heterocycle formation)
Vinyl Pyridines (Michael
Horner-Wadsworth-Emmons Phosphonates

acceptors)
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Biological Context

This intermediate is frequently observed in the patent literature for PI3K (Phosphoinositide 3-
kinase) and mTOR inhibitors.[1] The pyridine nitrogen acts as a hydrogen bond acceptor in the
ATP-binding pocket, while the cyclopropyl group occupies the hydrophobic region (selectivity

pocket).[1]
5-Cyclopropylnicotinaldehyde
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Figure 2: Application of the intermediate in kinase inhibitor design.[1]

Handling & Safety

o Oxidation Sensitivity: Like most aldehydes, this compound is prone to air oxidation to the
corresponding carboxylic acid (5-cyclopropylnicotinic acid).[1] Store under Argon.

e Hazards: Irritant to eyes, respiratory system, and skin.[1][3] Handle in a fume hood.

« Stability: The cyclopropyl ring on the pyridine is chemically robust and survives standard
acidic/basic workups, but the aldehyde is the labile point.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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